N-(2-hydroxyethyl)-N-methyl-2,2-diphenylacetamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-N-methyl-2,2-diphenylacetamide
• InChI: InChI=1S/C17H19NO2/c1-18(12-13-19)17(20)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16,19H,12-13H2,1H3
• InChI Key: CWEZWUZFIMDYDQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C(=O)C(C1=CC=CC=C1)C2=CC=CC=C2
• solubility: 36.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-hydroxyethyl)-N-methyl-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 9 g (0.12 mole) of N-methylaminoethanol and 17 g (0.12 mole) of potassium carbonate in 100 ml of acetone was added 25 g (0.11 mole) 2,2-diphenylacetylchloride. The mixture was stirred for 0.5 hours and then refluxed for 3 hours. The mixture was cooled and filtered. The salt was extracted with 3×125 ml methylene chloride. The collected organic extracts were evaporated.